Cas no 113036-11-6 ((R)-Monoethyl 3-acetoxyglutarate)

(R)-Monoethyl 3-acetoxyglutarate is a chiral ester derivative of glutaric acid, featuring an acetoxy group at the 3-position and an ethyl ester moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the production of optically active pharmaceuticals and fine chemicals. Its enantiomeric purity makes it suitable for asymmetric synthesis and stereoselective transformations. The acetoxy group enhances reactivity, facilitating further functionalization, while the ethyl ester provides stability and solubility in organic solvents. This product is commonly utilized in the synthesis of bioactive molecules, including enzyme inhibitors and chiral building blocks. Its well-defined stereochemistry and consistent quality ensure reliable performance in research and industrial applications.
(R)-Monoethyl 3-acetoxyglutarate structure
113036-11-6 structure
Product Name:(R)-Monoethyl 3-acetoxyglutarate
CAS No:113036-11-6
MF:C9H14O6
MW:218.203863620758
CID:130020
PubChem ID:11287402
Update Time:2025-10-18

(R)-Monoethyl 3-acetoxyglutarate Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-(acetyloxy)-, monoethyl ester, (3R)- (9CI)
    • MONO-ETHYL (R)-3-ACETOXYGLUTARATE
    • (r)-monoethyl 3-acetoxyglutarate
    • (r)-mono-ethyl 3-acetoxyglutarate
    • (R)-mono-Ethyl 3-acetoxyglutarate, >=97.0% (T)
    • SCHEMBL6036839
    • J-002891
    • (3R)-3-acetyloxy-5-ethoxy-5-oxopentanoic acid
    • 113036-11-6
    • (R)-3-acetoxy-5-ethoxy-5-oxopentanoic acid
    • (R)-Monoethyl 3-acetoxyglutarate
    • Inchi： 1S/C9H14O6/c1-3-14-9(13)5-7(4-8(11)12)15-6(2)10/h7H,3-5H2,1-2H3,(H,11,12)/t7-/m1/s1
    • InChI Key： XTDRHYRKEIVYIN-SSDOTTSWSA-N
    • SMILES： O(C(C)=O)[C@H](CC(=O)O)CC(=O)OCC

Computed Properties

  • Exact Mass: 218.07900
  • Monoisotopic Mass: 218.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 89.9

Experimental Properties

  • Color/Form: liquid
  • Density: 1.190 g/mL at 20 °C(lit.)
  • Boiling Point: 300.7°C at 760 mmHg
  • Flash Point: 111.7°C
  • Refractive Index: n20/D 1.445
  • PSA: 89.90000
  • LogP: 0.34600
  • Solubility: Not determined

(R)-Monoethyl 3-acetoxyglutarate Security Information

  • WGK Germany：3
  • Safety Instruction： S23-S24/25
  • Safety Term：S23-24/25
  • Storage Condition：2-8°C

(R)-Monoethyl 3-acetoxyglutarate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-Monoethyl 3-acetoxyglutarate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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